![molecular formula C9H14O3 B1347601 7-Methyl-1,4-dioxaspiro[4.5]decan-8-one CAS No. 702-69-2](/img/structure/B1347601.png)
7-Methyl-1,4-dioxaspiro[4.5]decan-8-one
Cat. No. B1347601
:
702-69-2
M. Wt: 170.21 g/mol
InChI Key: AFCOTJOAYFEMMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:13]1[O:14][CH2:15][CH2:16][CH2:17]1.[CH3:1][CH:2]1[CH2:3][C:4]2([O:5][CH2:6][CH2:7][O:8]2)[CH2:9][CH2:10][C:11]1=[O:12]>>[CH3:1][CH:2]1[CH2:3][C:4]2([O:5][CH2:6][CH2:7][O:8]2)[CH2:9][CH2:10][CH:11]1[OH:12]
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Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
CC1CC2(CCC1=O)OCCO2
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Outcomes
Product
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Name
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|
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Type
|
product
|
|
Smiles
|
CC1CC2(CCC1O)OCCO2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
